1-(4-biphenylylacetyl)-4-ethylpiperazine

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-2-(4-phenylphenyl)ethanone
• InChI: InChI=1S/C20H24N2O/c1-2-21-12-14-22(15-13-21)20(23)16-17-8-10-19(11-9-17)18-6-4-3-5-7-18/h3-11H,2,12-16H2,1H3
• InChI Key: UCTWGKGUAGHOEL-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

1-(4-Biphenylylacetyl)-4-ethylpiperazine is a piperazine derivative characterized by a biphenylylacetyl moiety attached to the piperazine nitrogen and an ethyl group at the 4-position. The acetyl linker may influence solubility and pharmacokinetic properties, while the ethyl substituent could modulate steric and electronic effects on the piperazine ring.

Comparison with Similar Compounds

Neuroprotective Piperazine Derivatives

describes dibenzoannulenyl-piperazine derivatives (e.g., K1947 ) with neuroprotective effects. Key comparisons include:

• Structural Features : K1947 replaces the biphenylylacetyl group with a dibenzoannulenyl ring, which is a fused tricyclic system. The ethylpiperazine moiety is retained.
• Synthesis : K1947 is synthesized via reaction with SOCl₂ and crystallization, yielding 36%, lower than some biphenyl analogs in (e.g., 85–90% yields using silyl-protected intermediates) .
• Bioactivity: K1947 lacks psychomimetic side effects, a critical advantage for CNS-targeting drugs.

Table 1: Neuroprotective Piperazine Derivatives

Compound	Structure Highlights	Yield	Bioactivity Notes
K1947	Dibenzoannulenyl, ethylpiperazine	36%	Neuroprotective, no side effects
1-(4-Biphenylylacetyl)-4-ethylpiperazine	Biphenylylacetyl, ethylpiperazine	N/A	Hypothesized neuroprotection

Enzyme-Targeting Piperazines

highlights 4-ethylpiperazine esters (e.g., 11c ) as potent RNase H inhibitors (IC₅₀ = 26.2 µM). Comparisons include:

• Functional Groups: The target compound’s biphenylylacetyl group differs from 11c’s ester-linked quinolinonyl diketo acid.
• Activity : Esters (11c) show higher activity than acids, suggesting that electron-withdrawing groups enhance RNase H inhibition. The acetyl group in the target compound may offer similar advantages .

Table 2: Enzyme Inhibition Profiles

Compound	Target Enzyme	IC₅₀/Inhibition %	Key Structural Feature
11c (4-ethylpiperazine ester)	RNase H	26.2 µM	Ester-linked diketo acid
12d (4-acetylpiperazine acid)	RNase H	34% inhibition	Acetylpiperazine

Substituent Effects on Physicochemical Properties

• Bromophenyl Derivatives: and describe 1-(4-bromophenylsulfonyl)-4-ethylpiperazine (MW 333.2) and 1-(4-bromophenyl)-4-ethylpiperazine (MW 269.18).
• Benzyl/Acetyl Derivatives : ’s 1-(4-methylbenzyl)-4-(phenylacetyl)piperazine (MW 308.4) has a phenylacetyl group, similar to the target compound. The methylbenzyl substituent may enhance lipophilicity, whereas the biphenylyl group adds rigidity .

Table 3: Physicochemical Comparison

Compound	Molecular Weight	Key Substituent	Potential Impact
Target Compound	~353.4*	Biphenylylacetyl	Enhanced rigidity, receptor binding
1-(4-Bromophenylsulfonyl)-4-ethylpiperazine	333.2	Sulfonyl	Increased polarity
1-(4-methylbenzyl)-4-(phenylacetyl)piperazine	308.4	Methylbenzyl	Higher lipophilicity

*Estimated based on structural similarity.